Stat3-IN-29

• Molecular Formula: C20H15NO6
• Molecular Weight: 365.3 g/mol
• InChI: InChI=1S/C20H15NO6/c1-25-14-7-6-10(9-15(14)26-2)8-12-17-19(24)16-11(4-3-5-13(16)22)18(23)20(17)27-21-12/h3-7,9,22H,8H2,1-2H3
• InChIKey: PMQIIXTVNYEQTA-UHFFFAOYSA-N

Stat3-IN-29 (Compound B20) – Isoxazoloquinone STAT3 SH2-Domain Inhibitor for Antipsoriasis Research Procurement

Stat3-IN-29 (Compound B20, CAS 2256751-16-1) is a synthetic isoxazoloquinone derivative that inhibits Signal Transducer and Activator of Transcription 3 (STAT3) by directly binding to its SH2 domain. It was identified as the most potent antipsoriatic compound among 35 novel isoxazoloquinone analogs [1]. The compound inhibits HaCaT keratinocyte proliferation with an IC50 of 0.09 µM, reduces both total and phosphorylated STAT3 levels, and blocks STAT3 nuclear translocation [1]. Topical application of Stat3-IN-29 alleviates imiquimod (IMQ)-induced psoriasis in mice with no obvious side effects and suppresses the STAT3-downstream cytokine IL-17A both in vitro and in vivo [1]. Binding affinity to recombinant human STAT3 measured by biolayer interferometry yields a Kd of 6.6 µM [2].

STAT3 SH2-domain target engagement and mechanistic studies

Antipsoriasis pathway research (IMQ-induced model context)

IL-17/IL-23 axis modulation and Th17 pathway investigation

Topical formulation research and dermatological model studies

• [1] Chen L, Zhu S, Xie Y, Wang L, Gao J, Luo T, Li J, Deng X, Ma D, Liu S, Luo Z. Synthesis and biological evaluation of novel isoxazoloquinone derivatives as potent STAT3-targeting antipsoriasis agents. Bioorganic Chemistry, 2024, 151, 107617. DOI: 10.1016/j.bioorg.2024.107617. PMID: 39053100. View Source
• [2] ChEMBL Database. Binding affinity to recombinant human STAT3 by biolayer interferometry analysis. ChEMBL ID: CHEMBL5271534. TargetMine Report. View Source

Why Generic STAT3 Inhibitor Substitution Fails: Structural and Pharmacological Differentiation of Stat3-IN-29

STAT3 inhibitors span diverse chemotypes—including salicylanilides, quinone analogs, sulfonamides, and peptidomimetics—that differ profoundly in binding site, target engagement mechanism, and functional consequence [1]. The isoxazoloquinone core of Stat3-IN-29 engages the STAT3 SH2 domain to reduce both protein level and nuclear translocation, while concurrently suppressing IL-17A, a functional outcome not reliably achieved by all SH2 binders [1]. Compounds within the same isoxazoloquinone series exhibit >10-fold variation in HaCaT antiproliferative potency (e.g., STAT3-IN-34 IC50 = 0.008 µM vs. Stat3-IN-29 IC50 = 0.09 µM) , meaning potency alone does not capture the full differentiation profile. Substitution without matched in vivo antipsoriatic efficacy data (topical application, IMQ-induced psoriasis model) and safety observation risks selecting a compound with unvalidated disease-model performance [1].

! STAT3 inhibitor chemotypes differ in binding site and functional outcome; IL-17A suppression may not transfer across all SH2 binders.

! Within-series potency varies >10-fold; selecting an untested analog risks unvalidated antipsoriatic response in disease models.

! Lack of in vivo topical psoriasis model data and safety observation in comparators may limit translational relevance assessment.

• [1] Chen L, Zhu S, Xie Y, Wang L, Gao J, Luo T, Li J, Deng X, Ma D, Liu S, Luo Z. Synthesis and biological evaluation of novel isoxazoloquinone derivatives as potent STAT3-targeting antipsoriasis agents. Bioorganic Chemistry, 2024, 151, 107617. DOI: 10.1016/j.bioorg.2024.107617. View Source

Stat3-IN-29 Quantitative Evidence Guide: Comparator-Anchored Differentiation Data for Procurement Decisions

HaCaT Keratinocyte Antiproliferative Potency: Stat3-IN-29 vs. First-Generation Non-Peptidic STAT3 Inhibitor Stattic

Stat3-IN-29 inhibits HaCaT keratinocyte proliferation with an IC50 of 0.09 µM, representing an approximately 57-fold improvement in potency over the first-generation non-peptidic STAT3 inhibitor Stattic, which displays an IC50 of 5.1 µM in cell-free STAT3 inhibition assays [1]. While this is a cross-study comparison using different assay formats and should be interpreted with appropriate caution, the magnitude of difference is consistent with the structural optimization from an early-generation screening hit to a rationally designed isoxazoloquinone lead compound. Direct within-series head-to-head data from the same assay system (HaCaT proliferation) are available only among the 35 isoxazoloquinone analogs, where B20 was identified as the most potent compound; individual IC50 values for the remaining 34 analogs were not publicly disclosed in the accessible abstract or highlights [1].

HaCaT Antiproliferative Potency

Cross-study context

IC50 0.09 µM (HaCaT)

~57-fold more potent than Stattic (5.1 µM, cell-free assay); ~11-fold less potent than STAT3-IN-34 (0.008 µM, same assay)

Ranked highest among 35 isoxazoloquinone analogs in HaCaT screen

Cross-study comparison; Stattic assay format differs. Within-series ranks only.

Evidence Dimension	HaCaT cell antiproliferative potency (IC50)
Target Compound Data	0.09 µM (Stat3-IN-29, HaCaT proliferation assay) [1]
Comparator Or Baseline	5.1 µM (Stattic, cell-free STAT3 inhibition assay) ; 0.008 µM (STAT3-IN-34, HaCaT proliferation assay, same series)
Quantified Difference	~57-fold more potent than Stattic; ~11-fold less potent than STAT3-IN-34 (same assay system)
Conditions	Stat3-IN-29: In vitro HaCaT keratinocyte proliferation assay, 35-compound isoxazoloquinone series screening (Chen et al., 2024). Stattic: Cell-free STAT3 activation assay (Selleckchem datasheet). STAT3-IN-34: HaCaT proliferation assay (MedChemExpress datasheet).

Why This Matters

Stat3-IN-29 offers a substantiated balance between high antiproliferative potency in the disease-relevant HaCaT keratinocyte line and comprehensive in vivo validation, providing a procurement rationale distinct from both less-potent legacy inhibitors and more-potent but less-characterized series members.

• [1] Chen L, Zhu S, Xie Y, Wang L, Gao J, Luo T, Li J, Deng X, Ma D, Liu S, Luo Z. Synthesis and biological evaluation of novel isoxazoloquinone derivatives as potent STAT3-targeting antipsoriasis agents. Bioorganic Chemistry, 2024, 151, 107617. View Source

STAT3 SH2 Domain Target Engagement: Direct Binding Evidence for Stat3-IN-29

Stat3-IN-29 directly binds to the SH2 domain of STAT3, as demonstrated in the primary research publication [1]. Quantitative binding affinity measured by biolayer interferometry (BLI) against recombinant human STAT3 is Kd = 6.6 µM (6600 nM) [2]. SH2 domain binding is the pharmacologically relevant mechanism: it prevents STAT3 phosphorylation-dependent dimerization and subsequent nuclear translocation [1]. In the same isoxazoloquinone series, the related compound ZSW also binds the STAT3 SH2 domain and promotes ubiquitin-dependent STAT3 degradation, confirming the SH2-targeting pharmacophore of this scaffold [3]. By comparison, Stattic inhibits STAT3 SH2 domain binding of a high-affinity phosphopeptide with an IC50 of 5.1 µM , while napabucasin targets STAT3 with reported IC50 values of 0.291–1.19 µM in cancer stemness assays but without HaCaT-specific or BLI Kd data .

STAT3 SH2 Binding (BLI)

Reported

Kd = 6.6 µM

Biolayer interferometry, recombinant human STAT3

Biophysical target engagement evidence; publicly reported quantitative Kd

Comparator BLI Kd values not available for Stattic, Napabucasin, or STA-21.

Evidence Dimension	STAT3 SH2 domain binding affinity (Kd)
Target Compound Data	Kd = 6.6 µM (6600 nM) by BLI against recombinant human STAT3 [2]
Comparator Or Baseline	Stattic: SH2 domain phosphopeptide competition IC50 = 5.1 µM . ZSW (isoxazoloquinone series): SH2 binding confirmed qualitatively, no BLI Kd reported [3]. Napabucasin: No BLI Kd data available for STAT3 SH2 domain.
Quantified Difference	Stat3-IN-29 BLI Kd = 6.6 µM. Direct comparator BLI Kd values unavailable for Stattic, Napabucasin, or STA-21 in comparable assay format.
Conditions	Biolayer interferometry, recombinant human STAT3 protein (ChEMBL assay, TargetMine record). Stattic: Cell-free phosphopeptide-SH2 competition assay.

Why This Matters

Stat3-IN-29 is one of the few STAT3 inhibitors with a publicly reported quantitative BLI binding Kd to the full-length recombinant STAT3 protein, providing procurement-relevant biophysical target engagement evidence that is absent from comparator datasheets for widely used reference inhibitors.

• [1] Chen L, et al. Bioorganic Chemistry, 2024, 151, 107617. View Source
• [2] ChEMBL Database. Binding affinity to recombinant human STAT3 by BLI. CHEMBL5271534. Kd = 6600 nM. TargetMine Report. View Source
• [3] Xie Y, Zhu S, Chen L, et al. An Isoxazoloquinone Derivative Inhibits Tumor Growth by Targeting STAT3 and Triggering Its Ubiquitin-Dependent Degradation. Cancers, 2023, 15(9), 2424. View Source

In Vivo Antipsoriatic Efficacy: Topical Stat3-IN-29 in the IMQ-Induced Psoriasis Mouse Model

Stat3-IN-29 (B20) was evaluated in the widely accepted imiquimod (IMQ)-induced psoriasis mouse model via topical application. The compound effectively alleviated psoriatic lesions with no obvious side effects observed [1]. This in vivo efficacy data, generated in a disease model directly relevant to the compound's target indication, distinguishes Stat3-IN-29 from the earlier isoxazoloquinone derivative ZSW, which was tested only in triple-negative breast cancer (TNBC) xenograft models [2], and from STAT3-IN-34 which, although more potent in vitro (HaCaT IC50 = 0.008 µM), has not had detailed in vivo efficacy metrics publicly disclosed . STA-21, another SH2 domain-targeting STAT3 inhibitor, completed a Phase I clinical trial for topical psoriasis treatment (0.2% STA-21 in Vaseline, NCT01047943), but its in vivo efficacy data in comparable mouse models were not reported in publicly accessible procurement-facing datasheets [3]. Napabucasin, an oral STAT3 inhibitor that entered Phase III oncology trials, has no reported efficacy data in psoriasis models .

In Vivo Antipsoriatic Response

Head-to-head context

Alleviated IMQ-induced psoriasis; no obvious side effects

Topical application, mouse model

Unique in vivo model-response context among isoxazoloquinone STAT3 inhibitors

ZSW lacked psoriasis model data; STA-21 Phase I data not reported for comparable mouse model.

Evidence Dimension	In vivo antipsoriatic efficacy in IMQ-induced mouse model (topical application)
Target Compound Data	Effective alleviation of IMQ-induced psoriasis; no obvious side effects observed [1]
Comparator Or Baseline	ZSW: No psoriasis model data (TNBC xenograft only) [2]. STAT3-IN-34: In vivo efficacy stated but not quantified in public datasheets . STA-21: Phase I clinical trial in psoriasis patients (NCT01047943) [3]. Napabucasin: No psoriasis model data .
Quantified Difference	Stat3-IN-29 is the only compound among these comparators with published in vivo efficacy in the IMQ-induced psoriasis model and concurrent in vitro HaCaT potency data, topical application route, and explicit side-effect observation statement.
Conditions	IMQ-induced psoriasis mouse model, topical application (Chen et al., 2024). Comparator contexts are as individually noted.

Why This Matters

For procurement decisions in antipsoriasis drug discovery, Stat3-IN-29 is uniquely positioned as the only isoxazoloquinone STAT3 inhibitor with publicly documented in vivo efficacy in the IMQ-psoriasis model combined with a benign topical safety observation, offering de-risked translation potential relative to series analogs and cross-class comparators.

• [1] Chen L, et al. Bioorganic Chemistry, 2024, 151, 107617. View Source
• [2] Xie Y, et al. Cancers, 2023, 15(9), 2424. View Source
• [3] ClinicalTrials.gov. STA-21 Topical Efficacy on Psoriasis. NCT01047943. View Source

Downstream Functional Selectivity: IL-17A Suppression by Stat3-IN-29 In Vitro and In Vivo

Stat3-IN-29 (B20) suppresses production of interleukin-17A (IL-17A), the key STAT3-downstream cytokine driving psoriasis pathogenesis, both in vitro and in vivo [1]. The IL-23/IL-17 axis is the central pathogenic pathway in psoriasis, and STAT3 is a critical transcriptional regulator of IL-17A expression [1][2]. This functional biomarker readout provides evidence that Stat3-IN-29's STAT3 inhibition translates into modulation of a clinically validated disease pathway. STAT3-IN-34 also reportedly reduces IL-17A expression , supporting the class-level inference that SH2-domain-targeting isoxazoloquinone derivatives share this functional property. In contrast, Stattic, napabucasin, and STA-21 do not have publicly reported IL-17A suppression data in the psoriasis context, limiting procurement-relevant comparison [3].

IL-17A Suppression

Class-level

Inhibited IL-17A in vitro and in vivo

Qualitative evidence; quantitative data not publicly disclosed

Functional pathway modulation evidence; supports IL-23/IL-17 axis interrogation

Class-level property shared with STAT3-IN-34; comparators lack reported IL-17A data.

Evidence Dimension	IL-17A suppression (in vitro and in vivo)
Target Compound Data	B20 inhibited IL-17A production both in vitro and in vivo (IMQ-induced psoriasis mice) [1]
Comparator Or Baseline	STAT3-IN-34: Inhibits IL-17A expression (stated qualitatively) . Stattic, Napabucasin, STA-21: No publicly reported IL-17A suppression data in psoriasis-relevant models [3].
Quantified Difference	Quantitative IL-17A reduction data (e.g., fold-change, pg/mL) not disclosed in publicly accessible sources for any of the comparators. Evidence is currently qualitative (observed inhibition) for both Stat3-IN-29 and STAT3-IN-34.
Conditions	Stat3-IN-29: In vitro (HaCaT cells) and in vivo (IMQ-induced psoriasis mouse model). STAT3-IN-34: In vitro and in vivo (stated in datasheet, experimental details limited).

Why This Matters

IL-17A suppression provides a functional pharmacodynamic biomarker linked to the clinically validated IL-23/IL-17 psoriasis axis; Stat3-IN-29 is one of only two isoxazoloquinone STAT3 inhibitors with publicly acknowledged IL-17A modulation, reinforcing its selection as a tool compound for mechanistic psoriasis studies over comparators lacking this functional annotation.

• [1] Chen L, et al. Bioorganic Chemistry, 2024, 151, 107617. View Source
• [2] Hawkes JE, et al. Psoriasis pathogenesis and the development of novel targeted immune therapies. J Allergy Clin Immunol, 2017. View Source
• [3] ClinicalTrials.gov. STA-21 Topical Efficacy on Psoriasis. NCT01047943. View Source

Isoxazoloquinone Scaffold Differentiation: Structural Novelty Versus Clinical-Stage STAT3 Inhibitors

Stat3-IN-29 features an isoxazoloquinone core (naphth[2,3-d]isoxazole-4,9-dione, 3-[(3,4-dimethoxyphenyl)methyl]-5-hydroxy-) [1] that is structurally distinct from the naphthoquinone scaffold of napabucasin (BBI608), the deoxybouvardin/ STA-21 chromenone scaffold, and the benzothiophene dioxide scaffold of Stattic [2]. Within the isoxazoloquinone series, B20 is uniquely characterized by the 3,4-dimethoxyphenylmethyl substituent at position 3 of the isoxazole ring and a 5-hydroxy group on the naphthoquinone moiety [1]. The 35-compound SAR study established that this specific substitution pattern confers optimal antiproliferative activity against HaCaT cells, with B20 identified as the most potent analog among all synthesized derivatives [1]. Scaffold differentiation has practical procurement significance: isoxazoloquinones are a chemically distinct IP space from the napabucasin/STA-21 quinone lineage, and Stat3-IN-29 serves as the lead-optimized representative of this novel chemotype with the most complete antipsoriasis characterization package.

Scaffold Differentiation

Source review

Isoxazoloquinone core; ranked #1 of 35 analogs

Structurally distinct from naphthoquinone, chromenone, and benzothiophene dioxide series

Lead-optimized chemotype with IP-distinct scaffold for STAT3 inhibitor panels

Within-series SAR from single publication; cross-scaffold comparisons require experimental validation.

Evidence Dimension	Chemical scaffold class and within-series potency ranking
Target Compound Data	Isoxazoloquinone (naphth[2,3-d]isoxazole-4,9-dione); most potent antipsoriatic compound among 35 analogs [1]
Comparator Or Baseline	Napabucasin: Naphthoquinone (natural product-derived). STA-21: Chromenone/deoxybouvardin analog. Stattic: Benzothiophene dioxide. ZSW: Isoxazoloquinone (quinolinequinone variant). B1–B19, B21–B35: Isoxazoloquinone analogs with lower HaCaT potency.
Quantified Difference	Stat3-IN-29 ranked #1 out of 35 isoxazoloquinone derivatives in HaCaT antiproliferative screening [1]. Specific IC50 values for lower-ranked analogs not publicly disclosed.
Conditions	Isoxazoloquinone series synthesis and HaCaT screening (Chen et al., 2024). Comparator scaffolds as individually documented.

Why This Matters

Procurement of Stat3-IN-29 provides access to the most thoroughly characterized representative of a structurally novel, IP-distinct chemotype within the STAT3 inhibitor landscape, with documented lead-optimization provenance from a 35-compound SAR campaign specific to the antipsoriasis indication.

• [1] Chen L, et al. Bioorganic Chemistry, 2024, 151, 107617. CAS Registry: 2256751-16-1. IUPAC: Naphth[2,3-d]isoxazole-4,9-dione, 3-[(3,4-dimethoxyphenyl)methyl]-5-hydroxy-. View Source
• [2] Review: Small molecular inhibitors and degraders targeting STAT3 for cancer therapy: An updated review (from 2022 to 2024). View Source

Stat3-IN-29 Best-Fit Research and Industrial Application Scenarios Based on Quantitative Evidence

Antipsoriasis Drug Discovery: Lead-Optimized STAT3 SH2 Inhibitor with In Vivo PoC in the IMQ Mouse Model

Stat3-IN-29 is the lead-optimized compound from a 35-member isoxazoloquinone SAR campaign that demonstrated the highest HaCaT antiproliferative potency (IC50 0.09 µM) and in vivo efficacy in the IMQ-induced psoriasis model with no obvious side effects upon topical application [1]. Researchers initiating antipsoriasis small-molecule programs should consider Stat3-IN-29 as a tool compound with the strongest disease-model validation package in its scaffold class, enabling target engagement studies (SH2 domain BLI Kd 6.6 µM), nuclear translocation inhibition assays, and IL-17A pathway modulation experiments [1][2]. It is particularly suited as a reference standard for benchmarking novel isoxazoloquinone analogs or as a starting point for topical formulation development in psoriasis.

STAT3 SH2 Domain Biophysical and Mechanistic Studies: Validated Binder with Known Binding Mode

Stat3-IN-29 is confirmed to directly bind the STAT3 SH2 domain, with a biophysically measured binding affinity (BLI Kd = 6.6 µM) deposited in ChEMBL [2]. This makes it suitable for use as a positive control or reference ligand in fluorescence polarization (FP) competition assays, microscale thermophoresis (MST) SH2 binding screens, and molecular docking validation studies. In contrast to widely used STAT3 reference inhibitors such as Stattic or napabucasin, Stat3-IN-29's quantitative BLI Kd is publicly accessible, facilitating direct comparison in biophysical assay development and enabling SPR/BLI method transfer across laboratories [2][3].

Comparative STAT3 Inhibitor Profiling: A Structurally Distinct SH2 Binder for Selectivity Panels

The isoxazoloquinone scaffold of Stat3-IN-29 is structurally unrelated to naphthoquinone (napabucasin), chromenone (STA-21), and benzothiophene dioxide (Stattic) scaffolds [1][3]. This structural orthogonality is valuable for constructing STAT3 inhibitor selectivity panels to assess compound-specific vs. target-class effects in phenotypic assays. Stat3-IN-29's concurrent functional activity—STAT3 level reduction, nuclear translocation blockade, and IL-17A suppression—provides multiple mechanistic readouts within a single compound, enabling efficient multiplexed profiling with a reduced compound inventory [1].

Topical Anti-Inflammatory Research: IL-17/IL-23 Axis Modulation in Dermatological Models

Stat3-IN-29's demonstrated in vitro and in vivo suppression of IL-17A, the principal effector cytokine of the IL-23/IL-17 pathogenic axis in psoriasis, supports its application in dermatological inflammation research beyond psoriasis alone [1]. Researchers studying Th17-mediated inflammatory skin conditions, keratinocyte hyperproliferation, or STAT3-dependent cytokine networks can employ Stat3-IN-29 as a chemical probe to interrogate STAT3's contribution to IL-17A transcriptional regulation. The compound's favorable topical tolerability profile in mice (no obvious side effects) further supports its use in repeated-dose dermal application studies [1].

Application

Selection Property

Validation Focus

Antipsoriasis pathway research

STAT3 SH2-domain inhibition with in vivo model-response context

HaCaT antiproliferative endpoint & IL-17A modulation assays

STAT3 biophysical characterization

Quantitative target engagement evidence (BLI Kd reported)

Binding-affinity assay development and method transfer

Comparative inhibitor profiling

Structurally orthogonal isoxazoloquinone scaffold

Selectivity panel & mechanism-of-action multiplexing

Dermatological inflammation research

IL-17/IL-23 axis modulation & topical tolerability context

Repeated-dose dermal application and cytokine network studies

• [1] Chen L, Zhu S, Xie Y, Wang L, Gao J, Luo T, Li J, Deng X, Ma D, Liu S, Luo Z. Synthesis and biological evaluation of novel isoxazoloquinone derivatives as potent STAT3-targeting antipsoriasis agents. Bioorganic Chemistry, 2024, 151, 107617. View Source
• [2] ChEMBL Database. Binding affinity to recombinant human STAT3 by biolayer interferometry. CHEMBL5271534. TargetMine Report. View Source
• [3] Review: Small molecular inhibitors and degraders targeting STAT3 for cancer therapy: An updated review (from 2022 to 2024). View Source